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Compound of Interest |

Compound Name: 1-(4-Butoxyphenyl)ethanone
CAS No.: 5736-89-0
Cat. No.: B1265826
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Butoxyacetophenone, a substituted aromatic ketone, is a compound of increasing interest
within the realms of organic synthesis, medicinal chemistry, and materials science. Its
molecular structure, characterized by a butyoxy group and a ketone functional group attached
to a benzene ring, imparts a unique combination of properties that make it a versatile
intermediate and target molecule. Understanding the fundamental physical properties of 4'-
Butoxyacetophenone is paramount for its effective handling, characterization, and application in
research and development. This guide provides a comprehensive overview of these properties,
supported by experimental protocols and theoretical considerations, to empower researchers in
their scientific endeavors.

Core Physical and Chemical Properties

A thorough understanding of the physicochemical characteristics of a compound is the bedrock
of its application. The properties of 4'-Butoxyacetophenone are summarized below.
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Property Value Source(s)
CAS Number 5736-89-0 [1]
Molecular Formula C12H1602 [2][3]
Molecular Weight 192.25 g/mol [2]

White or colorless to almost

white or almost colorless
Appearance powder, lump, or clear liquid. It [1][3]

is described as a low melting

solid with a sweet odor.
Melting Point 25-27 °C [1]
Boiling Point 302-304 °C (lit.) [11[2][4]
Density 1.017 g/mL at 25 °C (lit.) [1112]14]

Refractive Index (n20/D)

1.531 (lit.)

[11(21[4]

Very faint turbidity in Methanol.

Solubility The product is insoluble and [11[3]
sinks in water.
Flash Point >230 °F (>110 °C) [1][4]

Structural Elucidation: The Foundation of Physical

Behavior

The physical properties of 4'-Butoxyacetophenone are a direct consequence of its molecular

architecture. The presence of the polar carbonyl group (C=0) and the ether linkage (-O-)

introduces polarity, while the butyl chain and the aromatic ring contribute to its nonpolar

character. This amphipathic nature governs its solubility and intermolecular interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 2/4

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB2775083_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/540641
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL08468&PLANT=d__ALF
https://www.sigmaaldrich.com/SG/en/product/aldrich/540641
https://m.chemicalbook.com/ProductChemicalPropertiesCB2775083_EN.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL08468&PLANT=d__ALF
https://m.chemicalbook.com/ProductChemicalPropertiesCB2775083_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2775083_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/540641
https://www.chemwhat.com/4-butoxyacetophenone-cas-5736-89-0/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2775083_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/540641
https://www.chemwhat.com/4-butoxyacetophenone-cas-5736-89-0/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2775083_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/540641
https://www.chemwhat.com/4-butoxyacetophenone-cas-5736-89-0/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2775083_EN.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL08468&PLANT=d__ALF
https://m.chemicalbook.com/ProductChemicalPropertiesCB2775083_EN.htm
https://www.chemwhat.com/4-butoxyacetophenone-cas-5736-89-0/
https://www.benchchem.com/product/b1265826?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. 4-BUTOXYACETOPHENONE CAS#: 5736-89-0 [m.chemicalbook.com]
e 2.4 -Butoxyacetophenone 97 5736-89-0 [sigmaaldrich.com]

e 3. assets.thermofisher.cn [assets.thermofisher.cn]

e 4. chemwhat.com [chemwhat.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4'-Butoxyacetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265826/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-4-butoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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